Cas no 2138347-45-0 (2-Azabicyclo[2.2.2]octane-1,2-dicarboxylic acid, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester)

• Product Name: 2-Azabicyclo[2.2.2]octane-1,2-dicarboxylic acid, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester
• CAS No: 2138347-45-0
• MF: C₁₄H₂₂ClNO₄
• MW: 303.78178358078
• CID: 5260279
• Update Time: 2025-06-07

2-Azabicyclo[2.2.2]octane-1,2-dicarboxylic acid, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-1,2-dicarboxylic acid, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester

• Inchi： 1S/C14H22ClNO4/c1-13(2,3)20-12(18)16-8-10-4-6-14(16,7-5-10)11(17)19-9-15/h10H,4-9H2,1-3H3
• InChI Key： ZPYVRKASONGEHO-UHFFFAOYSA-N
• SMILES： C12(C(OCCl)=O)CCC(CC1)CN2C(OC(C)(C)C)=O

Additional information on 2-Azabicyclo[2.2.2]octane-1,2-dicarboxylic acid, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester

Introduction to 2-Azabicyclo[2.2.2]octane-1,2-dicarboxylic acid, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester (CAS No. 2138347-45-0)

2-Azabicyclo[2.2.2]octane-1,2-dicarboxylic acid, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester, identified by the Chemical Abstracts Service Number (CAS No.) 2138347-45-0, is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of bicyclic azapeptides, a structural motif known for its unique biological activities and potential therapeutic applications. The presence of both carboxylic acid and ester functional groups, along with a tert-butyl substituent, contributes to its complex reactivity and versatility in synthetic chemistry.

The structure of 2-Azabicyclo[2.2.2]octane-1,2-dicarboxylic acid, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester features a bicyclic framework with an azacycloalkane core, which is a privileged scaffold in drug discovery due to its ability to mimic natural amino acid sequences while maintaining rigidity. This rigidity enhances binding affinity to biological targets and improves metabolic stability, making it an attractive candidate for the development of novel therapeutic agents.

The chloromethyl group at the 1-position and the tert-butyl ester at the 2-position are critical functional handles that enable further chemical modifications. The chloromethyl group can undergo nucleophilic substitution reactions to introduce various side chains or linkers, while the tert-butyl ester can be hydrolyzed to yield a free carboxylic acid group for subsequent derivatization. These features make the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of peptidomimetics and protease inhibitors.

Recent advancements in medicinal chemistry have highlighted the importance of bicyclic azapeptides in addressing unmet medical needs. Studies have demonstrated that compounds with similar structural motifs exhibit potent activity against a range of targets, including enzymes involved in inflammation and cancer progression. For instance, derivatives of azabicyclo[2.2.2]octane have shown promise as inhibitors of matrix metalloproteinases (MMPs), which are key regulators of tissue remodeling and have been implicated in various pathological conditions.

The synthetic accessibility of CAS No. 2138347-45-0 is another critical factor contributing to its relevance in drug discovery. Modern synthetic methodologies have enabled efficient construction of complex azabicycloalkanes through ring-closing metathesis or intramolecular cyclization reactions. These techniques allow for rapid diversification of the core scaffold while maintaining high yields and purity, facilitating rapid screening and optimization campaigns.

In addition to its structural versatility, 1-(chloromethyl) 2-(1,1-dimethylethyl) ester has been explored as a precursor for bioconjugation strategies. The chloromethyl group can be readily coupled with biomolecules such as peptides, proteins, or antibodies via click chemistry or other ligation reactions. This capability is particularly valuable in targeted drug delivery systems where covalent attachment can enhance pharmacokinetic properties and improve therapeutic efficacy.

The pharmacokinetic profile of derivatives derived from CAS No. 2138347-45-0 has been a focus of recent research efforts. Bicyclic azapeptides often exhibit improved oral bioavailability compared to linear peptides due to their enhanced resistance to proteolytic degradation in biological fluids. Furthermore, the rigid framework can facilitate optimal binding orientation to target proteins, leading to increased potency and selectivity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between azabicyclo[2.2.2]octane derivatives and their biological targets. These studies have revealed that the size and shape constraints imposed by the bicyclic core are critical for achieving high-affinity binding. Additionally, computational approaches have been used to predict metabolic pathways and identify potential liabilities early in the drug discovery process.

The industrial applications of this compound extend beyond academic research into pharmaceutical development pipelines. Several biotechnology companies have incorporated derivatives of CAS No. 2138347-45-0 into their internal libraries for virtual screening against large databases of biological targets. This approach allows for rapid identification of lead compounds with minimal experimental effort.

The regulatory landscape surrounding novel compounds like 1-(chloromethyl) 2-(1,1-dimethylethyl) ester is also evolving with advancements in chemical safety assessments and environmental impact evaluations. Regulatory agencies now require comprehensive data on synthetic pathways, toxicological profiles, and ecological persistence before granting approval for clinical trials or commercialization.

In conclusion,CAS No 2138347-45-0 represents a structurally sophisticated compound with significant potential in medicinal chemistry and drug development programs worldwide。 Its unique combination of functional groups， synthetic accessibility，and biological activity makes it an invaluable tool for researchers seeking to develop next-generation therapeutics。 As our understanding of molecular recognition continues to advance， compounds like this will undoubtedly play an increasingly important role in addressing complex diseases through innovative chemical solutions。